Cas no 1186127-13-8 (2-(5-Oxazolyl)benzonitrile)

• Product Name: 2-(5-Oxazolyl)benzonitrile
• CAS No: 1186127-13-8
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• MDL: MFCD18375279
• CID: 1056461
• Update Time: 2025-04-20

2-(5-Oxazolyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Oxazol-5-yl)benzonitrile
• 2-(5-Oxazolyl)benzonitrile
• (2,4-dichlorophenyl)-(4-methylpiperidin-1-yl)methanone
• 5240AJ
• FCH1139925
• TRA0084168
• SY012410
• 2-(1,3-OXAZOL-5-YL)BENZONITRILE
• AX8268864

• MDL： MFCD18375279
• Inchi： 1S/C10H6N2O/c11-5-8-3-1-2-4-9(8)10-6-12-7-13-10/h1-4,6-7H
• InChI Key： XWKIXYMHMGBOMI-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 271.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100 ºC
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 20.31000
• LogP: 3.80340

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides